Cas no 21383-85-7 (Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro-)

Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro- structure
21383-85-7 structure
Product Name:Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro-
CAS No:21383-85-7
MF:C10H9ClN6
MW:248.671659231186
CID:286140
PubChem ID:352249
Update Time:2025-04-19

Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro-
    • 4,8-bis(aziridin-1-yl)-2-chloropyrimido[5,4-d]pyrimidine
    • NSC-525562
    • DTXSID70326224
    • NSC525562
    • 21383-85-7
    • Inchi: 1S/C10H9ClN6/c11-10-14-7-6(9(15-10)17-3-4-17)12-5-13-8(7)16-1-2-16/h5H,1-4H2
    • InChI Key: HKCAPPCAQXYFKE-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C(C(=N1)N1CC1)=NC=NC=2N1CC1

Computed Properties

  • Exact Mass: 248.05797
  • Monoisotopic Mass: 248.0577220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.58
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited